Cas no 946725-59-3 (3-(cyclopropylmethoxy)piperidine)
3-(cyclopropylmethoxy)piperidine Chemical and Physical Properties
Names and Identifiers
-
- 3-(CYCLOPROPYLMETHOXY)PIPERIDINE
- EN300-90375
- Z839583418
- 946725-59-3
- E85638
- DB-193441
- A1-00675
- AKOS010951617
- SCHEMBL12696530
- 3-(Cyclopropylmethoxy)piperidine, AldrichCPR
- CS-0416269
- 3-(cyclopropylmethoxy)piperidine
-
- MDL: MFCD08687523
- Inchi: 1S/C9H17NO/c1-2-9(6-10-5-1)11-7-8-3-4-8/h8-10H,1-7H2
- InChI Key: YPTKIXGGEPCHDH-UHFFFAOYSA-N
- SMILES: O(C1CNCCC1)CC1CC1
Computed Properties
- Exact Mass: 155.131014166g/mol
- Monoisotopic Mass: 155.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 21.3Ų
3-(cyclopropylmethoxy)piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B427210-10mg |
3-(cyclopropylmethoxy)piperidine |
946725-59-3 | 10mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B427210-50mg |
3-(cyclopropylmethoxy)piperidine |
946725-59-3 | 50mg |
$ 230.00 | 2022-06-07 | ||
| TRC | B427210-100mg |
3-(cyclopropylmethoxy)piperidine |
946725-59-3 | 100mg |
$ 340.00 | 2022-06-07 | ||
| Enamine | EN300-90375-0.05g |
3-(cyclopropylmethoxy)piperidine |
946725-59-3 | 95% | 0.05g |
$205.0 | 2024-05-21 | |
| Enamine | EN300-90375-0.1g |
3-(cyclopropylmethoxy)piperidine |
946725-59-3 | 95% | 0.1g |
$306.0 | 2024-05-21 | |
| Enamine | EN300-90375-0.25g |
3-(cyclopropylmethoxy)piperidine |
946725-59-3 | 95% | 0.25g |
$438.0 | 2024-05-21 | |
| Enamine | EN300-90375-0.5g |
3-(cyclopropylmethoxy)piperidine |
946725-59-3 | 95% | 0.5g |
$691.0 | 2024-05-21 | |
| Enamine | EN300-90375-1.0g |
3-(cyclopropylmethoxy)piperidine |
946725-59-3 | 95% | 1.0g |
$884.0 | 2024-05-21 | |
| Enamine | EN300-90375-2.5g |
3-(cyclopropylmethoxy)piperidine |
946725-59-3 | 95% | 2.5g |
$1735.0 | 2024-05-21 | |
| Enamine | EN300-90375-5.0g |
3-(cyclopropylmethoxy)piperidine |
946725-59-3 | 95% | 5.0g |
$2566.0 | 2024-05-21 |
3-(cyclopropylmethoxy)piperidine Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 3-(cyclopropylmethoxy)piperidine
3-(Cyclopropylmethoxy)Piperidine: A Comprehensive Overview of CAS No. 946725-59-3
3-(Cyclopropylmethoxy)piperidine (CAS No. 946725-59-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and pharmacological properties. This compound is a derivative of piperidine, a six-membered heterocyclic amine, with a cyclopropylmethoxy substituent attached to the nitrogen atom. The combination of these structural elements imparts distinct chemical and biological characteristics that make it a valuable candidate for various applications.
The cyclopropylmethoxy group is particularly noteworthy for its ability to modulate the lipophilicity and metabolic stability of the molecule. This feature is crucial in drug design, as it can influence the compound's ability to cross biological membranes and interact with target receptors. Recent studies have highlighted the potential of 3-(cyclopropylmethoxy)piperidine in modulating neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders.
In the realm of medicinal chemistry, 3-(cyclopropylmethoxy)piperidine has been explored as a scaffold for the development of novel therapeutic agents. Its structural flexibility allows for the introduction of various functional groups, which can be tailored to enhance specific pharmacological activities. For instance, modifications at the piperidine ring or the cyclopropylmethoxy substituent have been shown to improve binding affinity and selectivity for G protein-coupled receptors (GPCRs), ion channels, and other important biological targets.
One of the key areas of research involving 3-(cyclopropylmethoxy)piperidine is its potential as an anxiolytic and antidepressant agent. Preclinical studies have demonstrated that this compound can effectively reduce anxiety-like behaviors in animal models, suggesting its therapeutic potential for anxiety disorders. Additionally, its ability to modulate serotonin and dopamine systems makes it a promising candidate for treating depression and related mood disorders.
Beyond its applications in CNS disorders, 3-(cyclopropylmethoxy)piperidine has also shown promise in pain management. Research has indicated that this compound can act as an analgesic by interacting with opioid receptors and other pain pathways. This dual action on multiple targets may provide a more comprehensive approach to pain relief, potentially reducing the need for higher doses of traditional analgesics and minimizing side effects.
The pharmacokinetic properties of 3-(cyclopropylmethoxy)piperidine are another area of active investigation. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for successful drug development. Its oral bioavailability and low toxicity profile make it an attractive candidate for further clinical evaluation.
In terms of safety and toxicity, preclinical data suggest that 3-(cyclopropylmethoxy)piperidine has a favorable safety margin. However, as with any new chemical entity, comprehensive toxicological assessments are necessary to ensure its safety in human use. Ongoing research is focused on elucidating the long-term effects and potential side effects of this compound to provide a more complete understanding of its safety profile.
The synthesis of 3-(cyclopropylmethoxy)piperidine involves several well-established chemical reactions, making it accessible for large-scale production. The typical synthetic route involves the alkylation of piperidine with cyclopropylmethyl bromide followed by deprotection steps if necessary. Advances in synthetic methodologies have also led to more efficient and cost-effective routes for producing this compound, which is crucial for its commercial viability.
In conclusion, 3-(cyclopropylmethoxy)piperidine (CAS No. 946725-59-3) represents a promising chemical entity with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it a valuable scaffold for developing novel therapeutic agents targeting CNS disorders, pain management, and other important medical conditions. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, positioning it as a key player in the future landscape of drug discovery and development.
946725-59-3 (3-(cyclopropylmethoxy)piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)